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Compound of Interest

Compound Name: Estasol

Cat. No.: B1220568

Audience: Researchers, scientists, and drug development professionals.
Introduction

Estasol® is a versatile, environmentally friendly solvent blend primarily composed of three
dimethyl esters: dimethyl succinate, dimethyl glutarate, and dimethyl adipate.[1][2][3] Its
precise composition dictates its physical and chemical properties, making accurate analysis
crucial for quality control and various industrial applications, including coatings, cleaners, and
as a specialty solvent.[1][2][3] This application note provides a detailed Gas Chromatography-
Mass Spectrometry (GC-MS) method for the qualitative and quantitative analysis of the
components in Estasol®.

Experimental Protocol

This protocol outlines the sample preparation, GC-MS instrumentation, and data analysis
procedures for the compositional analysis of Estasol®.

1. Sample Preparation

e Solvent Selection: Use a volatile organic solvent suitable for GC-MS analysis, such as
methanol, acetone, or dichloromethane.
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Sample Dilution: Accurately prepare a dilute solution of the Estasol® sample. A typical
concentration is approximately 10 pg/mL. This prevents overloading the GC column and
detector.

Procedure:
o Pipette 1 pL of the neat Estasol® sample into a 1.5 mL glass autosampler vial.
o Add 1.5 mL of the chosen solvent to the vial.
o Cap the vial and vortex thoroughly to ensure a homogenous solution.
. GC-MS Instrumentation and Parameters
Gas Chromatograph: An Agilent 7890B GC system or equivalent.

Mass Spectrometer: An Agilent 7000C triple-quadrupole mass spectrometer or equivalent
single-quadrupole instrument.

GC Column: A non-polar or medium-polarity capillary column is recommended. A common
choice is a DB-5ms (or equivalent), 30 m x 0.25 mm 1.D., 0.25 um film thickness.

Injector:

o Injection Volume: 1 uL

o Injector Temperature: 250°C

o Injection Mode: Split (split ratio of 50:1 is a good starting point)
Oven Temperature Program:

o Initial Temperature: 50°C, hold for 2 minutes

o Ramp Rate: 10°C/min to 250°C

o Final Temperature: 250°C, hold for 5 minutes

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
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« Mass Spectrometer Parameters:

o lonization Mode: Electron lonization (EI)
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o

3. Data Analysis

Electron Energy: 70 eV
Source Temperature: 230°C
Quadrupole Temperature: 150°C

Mass Scan Range: m/z 40-300

o Qualitative Analysis: Identify the individual components (dimethyl succinate, dimethyl

glutarate, and dimethyl adipate) by comparing their retention times and mass spectra with

reference spectra from a library (e.g., NIST).

o Quantitative Analysis: Determine the relative percentage of each component by integrating

the peak area of its corresponding total ion chromatogram (TIC) peak. The percentage

composition is calculated by dividing the area of each peak by the total area of all three

peaks and multiplying by 100.

Data Presentation

The following table summarizes the typical composition and mass spectrometry data for the

primary components of Estasol®.

Typical Molecular Weight ( Key Mass
Component .

Composition (%) g/mol ) Fragments (m/z)
Dimethyl Succinate 17 -28 146.14 59, 74, 115, 146
Dimethyl Glutarate 57 -73 160.17 59, 74, 87, 129, 160
Dimethyl Adipate 8-22 174.20 59, 74, 101, 143,174
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Data sourced from a typical product specification sheet. The exact composition can vary
between different grades of Estasol®.[4]

Visualizations

Below is a diagram illustrating the experimental workflow for the GC-MS analysis of Estasol®.

Sample Preparation GC-MS Analysis Data Processin g

Click to download full resolution via product page
Caption: Experimental workflow for GC-MS analysis of Estasol®.

This application note provides a comprehensive and detailed protocol for the analysis of
Estasol® composition using GC-MS. The provided methodology, data, and workflow diagram
should serve as a valuable resource for researchers and professionals in ensuring the quality
and consistency of this widely used solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Analysis of Estasol® Composition by
Gas Chromatography-Mass Spectrometry (GC-MS)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1220568#gc-ms-method-for-analyzing-
the-composition-of-estasol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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